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Compound of Interest

Compound Name: PluriSIn 1

Cat. No.: B1678901 Get Quote

Introduction
PluriSIn 1 is a small molecule inhibitor of stearoyl-CoA desaturase (SCD), an enzyme crucial

for lipid metabolism in human pluripotent stem cells (hPSCs).[1][2][3] Its primary application in

cell culture is the selective elimination of undifferentiated hPSCs, including embryonic stem

(ES) cells and induced pluripotent stem (iPS) cells, while sparing differentiated cells.[1][2] This

selectivity makes PluriSIn 1 a valuable tool for preventing teratoma formation in cell

transplantation studies and for purifying differentiated cell populations.[1][4] The compound

induces apoptosis in Nanog-positive iPS cells, leaving iPS cell-derived cardiomyocytes, for

example, unaffected.[3][5] Mechanistically, PluriSIn 1 inhibits SCD1, leading to an imbalance in

fatty acid metabolism, which in turn causes endoplasmic reticulum (ER) stress, attenuation of

protein synthesis, and ultimately apoptosis in pluripotent cells.[4][6]

Chemical Properties
Property Value

Chemical Name N'-phenylpyridine-4-carbohydrazide

Alternative Names NSC 14613

Molecular Formula C₁₂H₁₁N₃O

Molecular Weight 213.24 g/mol

CAS Number 91396-88-2
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Solubility and Storage
Proper dissolution and storage of PluriSIn 1 are critical for maintaining its stability and efficacy

in cell culture applications. The following tables summarize the recommended solvents and

storage conditions.

Solubility Data
Solvent Solubility Notes

DMSO

≥6.75 mg/mL[6][7] (approx.

31.65 mM) / ≤ 140 mM[1] / 43

mg/mL (201.65 mM)[8]

Use fresh, high-quality DMSO

as moisture can reduce

solubility.[8]

Ethanol
≥15.67 mg/mL[6][7] (approx.

73.48 mM) / ≤ 90 mM[1]

Gentle warming and sonication

may be required to fully

dissolve.[6]

Water Insoluble[6] or low solubility.[1]

Complex Solvents ≥ 5 mg/mL (23.45 mM)

A mixture of 10% DMSO, 40%

PEG300, 5% Tween-80, and

45% Saline can yield a clear

solution.[5] Another option is

10% DMSO and 90% (20%

SBE-β-CD in Saline).[5]

Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C[1][6][7]
12 months[1] to 3

years[8]
Protect from light.[1]

Stock Solution (in

DMSO)
-80°C 1 year[8] to 2 years[5]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution (in

DMSO)
-20°C 1 month[8] to 1 year[5]

It is generally

recommended to

prepare stock

solutions fresh before

use.[1] Long-term

storage of solutions is

not recommended.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PluriSIn 1 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PluriSIn 1 in DMSO, a

common solvent for cell culture applications.

Materials:

PluriSIn 1 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of PluriSIn 1. For example, to prepare 1 mL of a 10 mM stock

solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 213.24 g/mol * (1000 mg / 1 g) = 2.1324

mg.

Alternatively, to prepare a 10 mM stock from 1 mg of PluriSIn 1, you would resuspend it in

469 µL of DMSO.[1]

Weigh the PluriSIn 1 powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube containing the PluriSIn 1 powder.

Vortex the solution until the PluriSIn 1 is completely dissolved. If necessary, gentle warming

or brief sonication can be used to aid dissolution.[5][6]

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile tube, if

necessary for your application.

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize

freeze-thaw cycles.[1]

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Note: For cell culture applications, the final concentration of DMSO should be kept low

(typically below 0.1%) to avoid cellular toxicity.[1] Dilute the stock solution in your culture

medium immediately before use.[1]

Diagrams
Signaling Pathway of PluriSIn 1 Action
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Caption: Mechanism of PluriSIn 1-induced apoptosis in pluripotent stem cells.

Experimental Workflow for PluriSIn 1 Stock Solution
Preparation
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Preparation

Storage

Application

1. Weigh PluriSIn 1 Powder

2. Add Sterile DMSO

3. Vortex to Dissolve
(Warm/Sonicate if needed)

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Dilute in Culture Medium
(Final DMSO < 0.1%)

7. Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing and using a PluriSIn 1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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